tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate
• InChI: InChI=1S/C10H14N2O3S/c1-10(2,3)15-9(14)12-5-8-11-4-7(6-13)16-8/h4,6H,5H2,1-3H3,(H,12,14)
• InChI Key: JEBKJYMMWHDWQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC=C(S1)C=O
• Molecular Formula: C10H14N2O3S
• Molecular Weight: 242.30 g/mol
• CAS No.: 183066-65-1

Description

Tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate is a useful research compound. Its molecular formula is C10H14N2O3S and its molecular weight is 242.29. The purity is usually 95%.
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Scientific Research Applications

Carbamate Derivatives and Molecular Interactions

Carbamate derivatives, including tert-butyl carbamate compounds, have been extensively studied for their structural characteristics and interactions. For instance, research on two carbamate derivatives highlighted the importance of hydrogen bonds in forming three-dimensional architectures. The study demonstrated that molecules are assembled through an interplay of N-H⋯O, N-H⋯Se, C-H⋯O, C-H⋯Cl, and C-H⋯π hydrogen bonds, which are crucial for the molecular environment and interactions within crystalline structures (Das et al., 2016).

Role in Organogelation and Sensory Applications

Benzothiazole-modified carbazole derivatives, including those with tert-butyl groups, have shown significant potential in organogelation—a process important for creating materials that can respond to stimuli like volatile acid vapors. These materials exhibit strong blue emissive properties and have been explored for their use as fluorescent sensory materials for detecting various acid vapors, showcasing the functional versatility of tert-butyl carbazole derivatives in chemosensor development (Sun et al., 2015).

Synthesis and Biological Activity

Research into tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate and related compounds often focuses on synthesis methods and potential biological activities. For example, studies have synthesized various carbamate derivatives to explore their insecticidal and antimicrobial activities. These studies provide a foundation for understanding how modifications to the carbamate structure, such as the introduction of tert-butyl groups, can influence biological activity and potential applications in pest control and disease prevention (Huang et al., 2011).